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Introduction

Butylcyclooctane, a saturated cycloalkane with the chemical formula C12Hz4, is a compound
of interest in various fields of chemical research and development. Its physical properties are
fundamental to understanding its behavior in different systems, which is crucial for its
application in areas such as solvent chemistry, materials science, and as a non-polar medium
in chemical reactions. This technical guide provides a comprehensive overview of the core
physical properties of butylcyclooctane, complete with experimental protocols for their
determination and a summary of quantitative data.

Core Physical Properties of Butylcyclooctane

The physical characteristics of butylcyclooctane are dictated by its molecular structure, which
consists of an eight-membered carbon ring with a butyl substituent. These properties are
essential for predicting its behavior in various applications.

Data Presentation

The following table summarizes the key physical properties of butylcyclooctane based on
available data.
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Physical Property Value Units
Molecular Formula Ci2H24
Molecular Weight 168.32 g/mol
Density 0.826 g/mL[1]
Boiling Point 217 -232.3 °C[1]
Melting Point Data not readily available °C
Refractive Index 1.4585 - 1.459 -[1]
Viscosity Temperature-dependent data Pas of P
available

Note: The boiling point is presented as a range from different sources. Viscosity is highly
dependent on temperature, and specific values can be obtained from resources such as the
NIST/TRC Web Thermo Tables.[2] The melting point for butylcyclooctane is not readily found
in publicly available literature.

Experimental Protocols for Determination of
Physical Properties

The following sections detail the standard experimental methodologies for determining the key
physical properties of liquid cycloalkanes like butylcyclooctane.

Determination of Density

The density of a liquid can be determined using a pycnometer or a vibrating tube densimeter.
Method using a Pycnometer:

» Cleaning and Calibration: The pycnometer, a glass flask with a close-fitting ground glass
stopper with a capillary tube through it, is thoroughly cleaned, dried, and weighed (m1). It is
then filled with a reference liquid of known density (e.g., deionized water) at a specific
temperature, and weighed again (mz). The volume of the pycnometer (V) can be calculated.
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o Sample Measurement: The pycnometer is emptied, dried, and filled with butylcyclooctane
at the same temperature. It is then weighed (ms).

o Calculation: The density of butylcyclooctane (p) is calculated using the formula: p = (ms -
mi) / V

Determination of Boiling Point

The boiling point of butylcyclooctane can be determined by distillation or the capillary method
(Thiele tube method).[3][4]

Method using Distillation:[5]

o Apparatus Setup: A distillation apparatus is assembled with a round-bottom flask containing
the butylcyclooctane sample and a few boiling chips. A thermometer is positioned so that
its bulb is just below the side arm of the distillation head.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Temperature Reading: The temperature is recorded when it stabilizes, which corresponds to
the boiling point of the liquid at the given atmospheric pressure.[6]

Determination of Refractive Index

The refractive index of a liquid is typically measured using a refractometer, such as an Abbé
refractometer.

Method using an Abbé Refractometer:

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

o Sample Application: A few drops of butylcyclooctane are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
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is sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale.

Determination of Viscosity

The viscosity of a liquid can be determined using various types of viscometers, such as a
capillary viscometer or a rotational viscometer.[7]

Method using a Capillary Viscometer (Ostwald type):

Preparation: The viscometer is cleaned and dried. A known volume of butylcyclooctane is
introduced into the viscometer.

o Temperature Control: The viscometer is placed in a constant-temperature bath until the
sample reaches the desired temperature.

e Measurement: The liquid is drawn up by suction into the upper bulb. The suction is then
removed, and the time (t) it takes for the liquid to flow between two marked points on the
capillary is measured.

o Calculation: The kinematic viscosity (v) is calculated using the equation v = C * t, where C is
the calibration constant of the viscometer. The dynamic viscosity (n) can then be calculated
by multiplying the kinematic viscosity by the density of the liquid (n =v * p).

Mandatory Visualization

The following diagram illustrates a generalized experimental workflow for determining the
physical properties of a liquid compound like butylcyclooctane.
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Caption: Experimental workflow for determining physical properties of butylcyclooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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